Cas no 7147-34-4 (1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(2-ethylhexyl) ester)

• Product Name: 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(2-ethylhexyl) ester
• CAS No: 7147-34-4
• MF: C₃₀H₅₆O₇
• MW: 528.761450767517
• CID: 565123
• Update Time: 2026-04-29

1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(2-ethylhexyl) ester
• Tris(2-ethylhexyl) 2-hydroxypropane-1,2,3-tricarboxylate
• Tris(2-ethylhexyl)citrate
• 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, tris(2-ethylhexyl) ester (9CI)
• Citric acid,tris(2-ethylhexyl) ester (6CI,7CI,8CI)
• Bernel Ester TOC
• NSC 25386
• NikkolSTO
• TOC
• Tris(2-ethylhexyl) citrate

Computed Properties

• Exact Mass: 528.40278
• Monoisotopic Mass: 528.403
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 26
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.1A^2

Experimental Properties

• Density: 0.992
• Boiling Point: 537.1°C at 760 mmHg
• Flash Point: 151.8°C
• Refractive Index: 1.466
• PSA: 99.13
• LogP: 6.77650

Additional information on 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tris(2-ethylhexyl) ester

Comprehensive Overview of 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1,2,3-tris(2-ethylhexyl) ester (CAS No. 7147-34-4)

The chemical compound 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1,2,3-tris(2-ethylhexyl) ester (CAS No. 7147-34-4) is a specialized ester derivative widely utilized in industrial applications due to its unique molecular structure and functional properties. This compound belongs to the class of hydroxy polycarboxylic acid esters, which are increasingly sought after for their versatility in formulations requiring thermal stability, plasticization, and compatibility with polymers. Its long-chain alkyl groups contribute to its solubility in non-polar matrices, making it a valuable additive in coatings, lubricants, and specialty chemicals.

In recent years, the demand for bio-based plasticizers and sustainable additives has surged, driven by environmental regulations and consumer preferences for greener alternatives. 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1,2,3-tris(2-ethylhexyl) ester has garnered attention as a potential candidate in this space due to its low volatility and high compatibility with biodegradable polymers. Researchers are exploring its efficacy in replacing conventional phthalate-based plasticizers, addressing concerns about endocrine disruption and ecological persistence.

The synthesis of 7147-34-4 involves esterification reactions between 2-hydroxy-1,2,3-propanetricarboxylic acid (citric acid) and 2-ethylhexanol, yielding a branched ester with three hydrophobic tails. This structure imparts exceptional lubricating properties, reducing friction in mechanical systems while maintaining chemical inertness. Industries such as automotive manufacturing and aerospace leverage these traits to enhance the performance of hydraulic fluids and synthetic greases.

From a technical standpoint, the compound’s molecular weight (approximately 642.9 g/mol) and hydrophobic-lipophilic balance (HLB) make it suitable for emulsification applications. Its hydroxyl group further enables hydrogen bonding, improving adhesion in coating formulations. These attributes align with trending searches for "high-performance ester additives" and "non-toxic lubricant alternatives," reflecting market shifts toward safer, multifunctional chemicals.

In the realm of personal care, 1,2,3-tris(2-ethylhexyl) ester derivatives are investigated for their emollient properties, offering a non-greasy feel in skincare products. This aligns with the growing popularity of "clean beauty" ingredients, as consumers prioritize products free from parabens and silicones. However, comprehensive toxicological studies are still underway to validate its safety profile for dermal use.

For researchers and procurement specialists, key questions often revolve around the storage conditions and shelf life of CAS No. 7147-34-4. The compound is typically stable under ambient temperatures but should be protected from prolonged exposure to moisture to prevent hydrolysis. Additionally, its biodegradability and ecotoxicological impact are subjects of active research, particularly in compliance with REACH and OECD guidelines.

In summary, 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1,2,3-tris(2-ethylhexyl) ester represents a technologically advanced material bridging gaps between performance and sustainability. Its applications span from industrial lubricants to eco-friendly plasticizers, resonating with global trends toward circular economy principles. As innovation continues, this compound is poised to play a pivotal role in next-generation material science.